Cas no 10483-16-6 (5-amino-2-methylpentanoic acid)
5-amino-2-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
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- 5-amino-2-methyl-valeric acid
- δ-Amino-α-methylvaleric acid
- 5-Amino-2-methylvaleric acid
- 5-Amino-2-methylpentanoic acid
- methyl-5-aminovaleric acid
- aminopropylethane carboxylic acid
- UTJLXEIPEHZYQJ-UHFFFAOYSA-N
- 5-amino-2-methylpentanoic acid
-
- Inchi: 1S/C6H13NO2/c1-5(6(8)9)3-2-4-7/h5H,2-4,7H2,1H3,(H,8,9)
- InChI Key: UTJLXEIPEHZYQJ-UHFFFAOYSA-N
- SMILES: OC(C(C)CCCN)=O
Computed Properties
- Exact Mass: 131.094628657g/mol
- Monoisotopic Mass: 131.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
- XLogP3: -2.2
5-amino-2-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-137115-0.05g |
5-amino-2-methylpentanoic acid |
10483-16-6 | 0.05g |
$732.0 | 2023-02-15 | ||
| Enamine | EN300-137115-0.1g |
5-amino-2-methylpentanoic acid |
10483-16-6 | 0.1g |
$767.0 | 2023-02-15 | ||
| Enamine | EN300-137115-0.25g |
5-amino-2-methylpentanoic acid |
10483-16-6 | 0.25g |
$801.0 | 2023-02-15 | ||
| Enamine | EN300-137115-0.5g |
5-amino-2-methylpentanoic acid |
10483-16-6 | 0.5g |
$836.0 | 2023-02-15 | ||
| Enamine | EN300-137115-1.0g |
5-amino-2-methylpentanoic acid |
10483-16-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-137115-2.5g |
5-amino-2-methylpentanoic acid |
10483-16-6 | 2.5g |
$1707.0 | 2023-02-15 | ||
| Enamine | EN300-137115-5.0g |
5-amino-2-methylpentanoic acid |
10483-16-6 | 5.0g |
$2525.0 | 2023-02-15 | ||
| Enamine | EN300-137115-10.0g |
5-amino-2-methylpentanoic acid |
10483-16-6 | 10.0g |
$3746.0 | 2023-02-15 | ||
| Enamine | EN300-137115-50mg |
5-amino-2-methylpentanoic acid |
10483-16-6 | 50mg |
$732.0 | 2023-09-30 | ||
| Enamine | EN300-137115-100mg |
5-amino-2-methylpentanoic acid |
10483-16-6 | 100mg |
$767.0 | 2023-09-30 |
5-amino-2-methylpentanoic acid Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 5-amino-2-methylpentanoic acid
Introduction to 5-amino-2-methylpentanoic acid (CAS No. 10483-16-6)
5-amino-2-methylpentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 10483-16-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This amino acid derivative has garnered attention due to its unique structural properties and potential applications in biochemical pathways and drug development. The compound features a branched-chain structure with both an amino group and a carboxylic acid group, making it a versatile building block for synthesizing more complex molecules.
The molecular formula of 5-amino-2-methylpentanoic acid is C7H13N1O2, reflecting its composition of seven carbon atoms, thirteen hydrogen atoms, one nitrogen atom, and two oxygen atoms. This configuration contributes to its reactivity and makes it a valuable intermediate in various synthetic processes. The presence of both functional groups—the amino group (NH2) and the carboxylic acid group (COOH)—allows for multiple reaction pathways, including peptide bond formation, amidation, and esterification.
In recent years, 5-amino-2-methylpentanoic acid has been studied for its role in enzyme inhibition and as a precursor in the synthesis of bioactive peptides. Research has highlighted its potential in modulating metabolic pathways, particularly in the context of amino acid metabolism and protein synthesis. The branched-chain structure of this compound resembles certain naturally occurring amino acids, such as isoleucine and valine, which are essential for human health and are involved in energy production and muscle maintenance.
One of the most intriguing aspects of 5-amino-2-methylpentanoic acid is its application in drug discovery. Researchers have explored its use as a scaffold for developing novel therapeutic agents. For instance, derivatives of this compound have been investigated for their ability to interact with specific enzymes or receptors, potentially leading to treatments for metabolic disorders or inflammatory conditions. The flexibility provided by its side chain allows chemists to modify the molecule in various ways, enabling the creation of libraries of compounds for high-throughput screening.
The synthesis of 5-amino-2-methylpentanoic acid typically involves multi-step organic reactions, starting from readily available precursors such as 2-methylbutanone or isovaleric acid. Advanced synthetic techniques, including catalytic hydrogenation and enzymatic conversion, have been employed to achieve high yields and purity. These methods are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.
In academic research, 5-amino-2-methylpentanoic acid has been utilized as a model compound to study enzyme kinetics and metabolic fluxes. Its incorporation into metabolic pathways provides insights into how cells process branched-chain amino acids (BCAAs), which are critical for various physiological functions. Studies have demonstrated that modifications to the side chain or functional groups can alter the compound's bioavailability and interactions with biological targets.
The pharmaceutical industry has also shown interest in 5-amino-2-methylpentanoic acid due to its potential role in peptide mimetics. Peptide-based drugs are widely used for their specificity and efficacy, but they often suffer from poor stability or bioavailability. By incorporating this amino acid derivative into peptide structures, researchers aim to enhance these properties while maintaining or improving therapeutic activity. This approach has led to the development of novel drug candidates that are more resistant to degradation and better absorbed by the body.
Recent advancements in computational chemistry have further accelerated the exploration of 5-amino-2-methylpentanoic acid as a pharmacophore. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These simulations help guide experimental design by identifying optimal modifications that could improve binding affinity or selectivity. Such interdisciplinary approaches are becoming increasingly important in modern drug discovery pipelines.
The environmental impact of synthesizing 5-amino-2-methylpentanoic acid is another area of growing interest. Green chemistry principles emphasize the development of sustainable synthetic routes that minimize waste and reduce energy consumption. Researchers are investigating biocatalytic methods, which utilize enzymes as catalysts instead of traditional chemical reagents, to produce this compound more efficiently. These efforts align with broader goals to make pharmaceutical manufacturing more environmentally friendly.
In conclusion,5-amino-2-methylpentanoic acid (CAS No. 10483-16-6) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable tool for studying biochemical pathways, developing novel therapeutics, and advancing synthetic methodologies. As research continues to uncover new uses for this molecule,5-amino-2-methylpentanoic acid is likely to remain at the forefront of chemical biology and drug discovery efforts.
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